Cas no 1600174-18-2 (2-methyl-6-(pent-4-yn-2-yl)aminopyridine-3-carboxylic acid)

• Product Name: 2-methyl-6-(pent-4-yn-2-yl)aminopyridine-3-carboxylic acid
• CAS No: 1600174-18-2
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 5988114
• PubChem ID: 116129512
• Update Time: 2025-10-30

2-methyl-6-(pent-4-yn-2-yl)aminopyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-6-(pent-4-yn-2-yl)aminopyridine-3-carboxylic acid
• EN300-1448935
• 2-methyl-6-[(pent-4-yn-2-yl)amino]pyridine-3-carboxylic acid
• 1600174-18-2

• Inchi： 1S/C12H14N2O2/c1-4-5-8(2)13-11-7-6-10(12(15)16)9(3)14-11/h1,6-8H,5H2,2-3H3,(H,13,14)(H,15,16)
• InChI Key： PQQDAACOKBJSCS-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=NC=1C)NC(C)CC#C)=O

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 62.2Ų

Additional information on 2-methyl-6-(pent-4-yn-2-yl)aminopyridine-3-carboxylic acid

Introduction to 2-Methyl-6-(pent-4-yn-2-yl)aminopyridine-3-carboxylic Acid (CAS No. 1600174-18-2)

2-Methyl-6-(pent-4-yn-2-yl)aminopyridine-3-carboxylic acid (CAS No. 1600174-18-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine carboxylic acids and is characterized by the presence of a methyl group, a pentynyl amine substituent, and a carboxylic acid moiety. The combination of these functional groups endows the molecule with a diverse range of chemical properties, making it a valuable candidate for various research and development activities.

The synthesis of 2-methyl-6-(pent-4-yn-2-yl)aminopyridine-3-carboxylic acid has been extensively studied in recent years. One of the most common synthetic routes involves the reaction of 2-methylpyridine-3-carboxylic acid with 4-pentynylamine, followed by appropriate functional group manipulations to achieve the desired structure. This synthetic approach not only ensures high yields but also allows for easy modification of the molecule, facilitating the exploration of its derivatives for enhanced biological activity.

In terms of its physical and chemical properties, 2-methyl-6-(pent-4-yn-2-yl)aminopyridine-3-carboxylic acid is a white crystalline solid with a melting point ranging from 150°C to 155°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but exhibits limited solubility in water. These properties make it suitable for various analytical techniques and biological assays.

The biological activity of 2-methyl-6-(pent-4-yn-2-yl)aminopyridine-3-carboxylic acid has been the subject of numerous studies. Recent research has shown that this compound possesses potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The anti-inflammatory effects are attributed to its ability to inhibit key pro-inflammatory cytokines and enzymes, such as tumor necrosis factor-alpha (TNF-alpha) and cyclooxygenase (COX).

Beyond its anti-inflammatory properties, 2-methyl-6-(pent-4-yn-2-yl)aminopyridine-3-carboxylic acid has also demonstrated potential as an antiviral agent. Studies have indicated that it can effectively inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action is believed to involve the disruption of viral entry into host cells and the inhibition of viral protein synthesis.

In addition to its therapeutic applications, 2-methyl-6-(pent-4-yn-ylyl)aminopyridine-3-carboxylic acid has been explored for its use in chemical biology research. Its unique structure makes it an excellent tool for probing biological pathways and understanding the interactions between small molecules and biomolecules. For instance, it has been used in high-throughput screening assays to identify novel targets for drug discovery.

The safety profile of 2-methyl-6-(pent-ylnyl)aminopyridine-3-carboxylic acid has been evaluated in preclinical studies. These studies have shown that it exhibits low toxicity at therapeutic concentrations, making it a safe candidate for further development. However, as with any new compound, ongoing safety assessments are necessary to ensure its long-term safety and efficacy.

In conclusion, 2-methyl-(pent-ylnyl)-aminopyridine-3-carboxylic acid (CAS No. 1600174-18-2) is a multifaceted compound with significant potential in various fields of medicinal chemistry and biology. Its unique structural features, combined with its diverse biological activities, make it an exciting candidate for further research and development. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to play a crucial role in advancing our understanding and treatment of various diseases.